Cas no 1261959-89-0 (3-(4-Acetylphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(4-Acetylphenyl)-5-methoxybenzoic acid
• CAS No: 1261959-89-0
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD18320137
• CID: 2766147
• PubChem ID: 53226049
• Update Time: 2025-06-23

3-(4-Acetylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ACETYLPHENYL)-5-METHOXYBENZOIC ACID
• 3-(4-Acetylphenyl)-5-methoxybenzoic acid, 95%
• MFCD18320137
• DTXSID30689781
• 1261959-89-0
• 4'-Acetyl-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• SCHEMBL2558136
• 3-(4-Acetylphenyl)-5-methoxybenzoic acid

• MDL： MFCD18320137
• Inchi： 1S/C16H14O4/c1-10(17)11-3-5-12(6-4-11)13-7-14(16(18)19)9-15(8-13)20-2/h3-9H,1-2H3,(H,18,19)
• InChI Key： QLICQMWBNVIKGO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=C(C=1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 270.08920892Da
• Monoisotopic Mass: 270.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(4-Acetylphenyl)-5-methoxybenzoic acid

Introduction to 3-(4-Acetylphenyl)-5-methoxybenzoic acid (CAS No: 1261959-89-0)

3-(4-Acetylphenyl)-5-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1261959-89-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a benzoic acid core with acetyl and methoxy substituents, exhibits unique structural and functional properties that make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 3-(4-Acetylphenyl)-5-methoxybenzoic acid consists of a benzoic acid ring system substituted at the 4-position with an acetyl group and at the 5-position with a methoxy group. This arrangement imparts distinct electronic and steric characteristics to the molecule, influencing its interactions with biological targets. The presence of both an acetyl group and a methoxy group enhances the compound's potential as a pharmacophore, allowing for diverse binding affinities and functional roles in biological systems.

In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including inflammatory disorders, neurological conditions, and metabolic syndromes. The structural features of 3-(4-Acetylphenyl)-5-methoxybenzoic acid make it a promising candidate for further pharmacological studies, particularly in the context of developing novel therapeutic agents.

One of the most compelling aspects of 3-(4-Acetylphenyl)-5-methoxybenzoic acid is its ability to modulate multiple biological pathways. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, its structural similarity to other known bioactive molecules suggests potential applications in the treatment of neurological disorders, where precise modulation of neuronal signaling is crucial.

The synthesis of 3-(4-Acetylphenyl)-5-methoxybenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of innovative chemical techniques in drug development.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(4-Acetylphenyl)-5-methoxybenzoic acid's interactions with biological targets. Molecular docking studies have been conducted to predict how this compound might bind to specific proteins and enzymes, providing insights into its potential mechanisms of action. These computational approaches complement experimental investigations and offer a powerful tool for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmacokinetic profile of 3-(4-Acetylphenyl)-5-methoxybenzoic acid is another critical area of interest. Understanding how the body processes this compound—its absorption, distribution, metabolism, and excretion (ADME)—is essential for optimizing its therapeutic potential. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable properties, such as good solubility and moderate bioavailability, which are desirable traits for a lead pharmaceutical candidate.

In conclusion, 3-(4-Acetylphenyl)-5-methoxybenzoic acid (CAS No: 1261959-89-0) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Further research is warranted to fully elucidate its therapeutic potential and develop novel drug candidates based on this scaffold. As our understanding of complex biological systems continues to evolve, compounds like 3-(4-Acetylphenyl)-5-methoxybenzoic acid will play an increasingly important role in addressing unmet medical needs.